molecular formula C8H12N2O3 B8729435 3-Methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-acetic acid ethyl ester CAS No. 30979-40-9

3-Methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-acetic acid ethyl ester

Cat. No. B8729435
CAS RN: 30979-40-9
M. Wt: 184.19 g/mol
InChI Key: AORQAQWNIWSOSG-UHFFFAOYSA-N
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Description

3-Methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-acetic acid ethyl ester is a useful research compound. Its molecular formula is C8H12N2O3 and its molecular weight is 184.19 g/mol. The purity is usually 95%.
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properties

CAS RN

30979-40-9

Product Name

3-Methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-acetic acid ethyl ester

Molecular Formula

C8H12N2O3

Molecular Weight

184.19 g/mol

IUPAC Name

ethyl 2-(3-methyl-5-oxo-4H-pyrazol-1-yl)acetate

InChI

InChI=1S/C8H12N2O3/c1-3-13-8(12)5-10-7(11)4-6(2)9-10/h3-5H2,1-2H3

InChI Key

AORQAQWNIWSOSG-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CN1C(=O)CC(=N1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To an ethanol (250 mL) solution of ethyl hydrazinoacetate monohydrochloride (19.4 g, 125 mmol) was added triethylamine (19.2 mL, 138 mmol), and the mixture was stirred at room temperature for 10 minutes, and then ethyl acetoacetate (16.6 mL, 131 mmol) was added, and the mixture was heated to reflux for four hours. After returning the mixture to room temperature, the solvent was distilled off under reduced pressure. N-heptane (100 mL) was added to the residue to yield a solid, and the obtained solid was filtered and washed with n-heptane to obtain primary crystals of the title compound (17.1 g, 93.0 mmol). Furthermore, the solvent in the filtrate was distilled off under reduced pressure, and to the residue, n-heptane/acetone mixture (1:1) was added to yield a solid, and the obtained solid was filtered. Thus, secondary crystals of the title compound (0.44 g, 2.39 mmol) were obtained.
Quantity
16.6 mL
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19.4 g
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19.2 mL
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250 mL
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